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Compound of Interest

Compound Name: Solvent yellow 157

Cat. No.: B1590582

Technical Guide: C.l. Solvent Yellow 157

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

This document provides a technical overview of the chemical compound C.l. Solvent Yellow
157. The intended audience includes researchers, scientists, and professionals in drug
development. It is important to note that C.I. Solvent Yellow 157 is an industrial solvent dye,
and a comprehensive search of publicly available scientific literature and databases has
yielded no significant information regarding its biological activity, involvement in signaling
pathways, or application in drug development. The information presented herein is for
informational purposes related to its chemical and physical properties.

Chemical Identity and Properties

C.l. Solvent Yellow 157 is a quinoline-based solvent dye known for its brilliant greenish-yellow
hue.[1] Its primary application lies in the coloration of various polymers and materials due to its
high heat resistance and light fastness.

Molecular Formula

The molecular formula for C.l. Solvent Yellow 157 is C1sH7ClaNO=z.[1][2]

Quantitative Data Summary
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The following table summarizes the key quantitative data for C.I. Solvent Yellow 157, also
identified by its chemical name 4,5,6,7-tetrachloro-2-(2-quinolinyl)-1H-indene-1,3(2H)-dione.

Property Value Reference
Molecular Formula C1sH7ClaNO2 [1112]
Molecular Weight 411.06 g/mol [1]
CAS Registry Number 27908-75-4 [1]
C.I. Number 470180 [3]
Appearance Brilliant green-yellow powder [1]
Melting Point >300 °C [1][3]
Heat Resistance =300 °C [4]
Light Fastness (ISO) Good (Grade 7-8) [1]14]
Solubility in Water Insoluble [1]
Synthesis

Manufacturing Process

C.l. Solvent Yellow 157 is synthesized via a condensation reaction between 2-Methylquinoline
and 4,5,6,7-Tetrachloroisobenzofuran-1,3-dione.[1][5] This reaction is a fundamental process in
the formation of quinophthalone dyes.
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Reactants

(Z-Methquuinoline) 6,5,6,7-Tetrach|oroisobenzofuran-1,3-dion9

Condensation Reaction
C.l. Solvent Yellow 157
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Synthesis workflow for C.l. Solvent Yellow 157.

Representative Experimental Protocol

While a detailed, step-by-step experimental protocol for the industrial synthesis of C.I. Solvent
Yellow 157 is proprietary, a representative laboratory-scale procedure for a similar
condensation reaction can be outlined as follows. This protocol is illustrative and would require
optimization for this specific synthesis.

» Reactant Preparation: Equimolar amounts of 2-Methylquinoline and 4,5,6,7-
Tetrachloroisobenzofuran-1,3-dione are prepared.

» Solvent Addition: The reactants are added to a suitable high-boiling point solvent, such as
nitrobenzene or a similar inert solvent, in a reaction vessel equipped with a reflux condenser
and a mechanical stirrer.

o Reaction Conditions: The mixture is heated to a temperature typically ranging from 180°C to
220°C. The reaction is allowed to proceed under reflux for several hours, with the progress
monitored by techniques such as Thin Layer Chromatography (TLC).

e Product Isolation: Upon completion of the reaction, the mixture is cooled to room
temperature. The precipitated solid product is collected by filtration.
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 Purification: The crude product is washed with a suitable solvent (e.g., ethanol) to remove
unreacted starting materials and byproducts. Further purification can be achieved by
recrystallization from a high-boiling point solvent like dimethylformamide (DMF) or by
sublimation under reduced pressure.

e Drying: The purified C.l. Solvent Yellow 157 is dried in a vacuum oven to remove any
residual solvent.

Industrial Applications

The primary utility of C.l. Solvent Yellow 157 is in the coloration of various materials.[6] Its
excellent thermal stability and lightfastness make it suitable for applications where durability is
required.

o Plastics: It is used to color a wide range of plastics, including polystyrene (PS), acrylonitrile
butadiene styrene (ABS), polymethyl methacrylate (PMMA), polycarbonate (PC), and
polyethylene terephthalate (PET).[4][7]

e Coatings and Inks: The dye is also utilized in the formulation of solvent-based coatings and
printing inks.[8][9]

o Other Applications: Other reported uses include the coloring of fibers, rubbers, waxes, ails,
lubricants, and fuels.[6]

Relevance to Biological Research and Drug
Development

An extensive search of scientific literature reveals a lack of data on the biological activity of C.I.
Solvent Yellow 157. There are no published studies on its interaction with biological systems,
its toxicological profile in a biomedical context, or its potential as a therapeutic agent or a tool in
drug development. Its chemical structure, a chlorinated quinoline derivative, does not
immediately suggest a common pharmacophore, and its insolubility in aqueous media would
present significant challenges for biological applications.

Professionals in drug development and biological research should be aware that while this
compound is well-characterized for its industrial applications, its biological effects are currently
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unknown and unstudied in the public domain. Any consideration of this compound for biological
use would require extensive in vitro and in vivo toxicological and pharmacological evaluation,
starting from foundational studies.
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Information availability for C.I. Solvent Yellow 157.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590582#c-i-solvent-yellow-157-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://chromaspecialtychemicals.com/dyes/yellow-dyes/solvent-yellow-157/
https://www.benchchem.com/product/b1590582#c-i-solvent-yellow-157-molecular-formula
https://www.benchchem.com/product/b1590582#c-i-solvent-yellow-157-molecular-formula
https://www.benchchem.com/product/b1590582#c-i-solvent-yellow-157-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1590582?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

